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Compound of Interest

Compound Name: 3,3"-Dimethoxybenzidine

Cat. No.: B085612

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 3,3'-Dimethoxybenzidine, a chemical
compound with significant applications in research and industry, alongside important safety
considerations. This document consolidates key data, experimental methodologies, and an
understanding of its metabolic and carcinogenic pathways to support professionals in their
scientific endeavors.

Core Compound Information

CAS Number: 119-90-4[1]

Synonyms: o-Dianisidine, 3,3'-Dianisidine, Fast Blue B Base, and others. A comprehensive list
of synonyms is provided in the data tables below.

3,3'-Dimethoxybenzidine is a colorless, crystalline solid that finds its primary use as an
intermediate in the manufacturing of dyes and pigments.[1][2] It is important to note that this
compound is classified as a probable human carcinogen and should be handled with
appropriate safety precautions.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and safety information for 3,3'-
Dimethoxybenzidine and its dihydrochloride salt.
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Table 1: Physical and Chemical Properties of 3,3'-Dimethoxybenzidine

Property

Value

CAS Number

119-90-4[1]

Molecular Formula

C14H16N202[1]

Molecular Weight 244.29 g/mol [3]

Appearance Colorless crystalline solid[1]

Melting Point Not specified

Boiling Point Not specified

Solubility Insoluble in water; soluble in ethanol, acetone,

benzene, ether, and chloroform[3]

Table 2: Synonyms of 3,3'-Dimethoxybenzidine
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Synonym

o-Dianisidine[1]

3,3'-Dianisidine[1]

[1,1'-Biphenyl]-4,4'-diamine, 3,3'-dimethoxy-[1]

Fast Blue B Base

Blue Base NB

Cellitazol B

Mitsui Blue B Base

ortho-Dianisidine

Azogene Fast Blue B

Diacel Navy DC

Neutrosel navy bn

Disperse Black 6

Blue BN Base

Blue Base irga B

Spectrolene Blue B

Fast Blue Base B

Lake Blue B Base

o-Dianisidina

Diato Blue Base B

Diazo Fast Blue B

o-Dianisidin

Azofix Blue B Salt

Kayaku Blue B Base
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Fast Blue DSC Base

Setacyl Diazo Navy R

3,3'-Dimethoxybiphenyl-4,4'-diamine

Table 3: Safety and Hazard Information for 3,3'-Dimethoxybenzidine

Hazard Information Details
Hazard Class 6.1 (Poison)[1]
DOT Number UN 2431[1]

Irritant to skin, eyes, nose, and throat.[1] May
Health Hazards . _
affect the liver and kidneys.[1]

Carci icit Probable human carcinogen (Group B2).[4]
arcinogenici
J Y Shown to cause cancer in animals.[1][5]

- Strong oxidizing agents (e.g., perchlorates,
Incompatibilities ) )
peroxides, nitrates).[1]

Use in a well-ventilated area, wear protective
Handling Precautions clothing, gloves, and safety glasses.[6] Avoid

creating dust.

Experimental Protocols
General Protocol for Use as a Peroxidase Substrate in
ELISA

3,3'-Dimethoxybenzidine and its derivatives can be used as chromogenic substrates for
horseradish peroxidase (HRP) in enzyme-linked immunosorbent assays (ELISA). The following
is a generalized protocol; specific concentrations and incubation times may require
optimization.

Materials:

» Microtiter plate coated with the target antigen
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e Primary antibody specific to the antigen

e HRP-conjugated secondary antibody

o Wash Buffer (e.g., PBS with 0.05% Tween 20)

» Blocking Buffer (e.g., PBS with 1% BSA)

e Substrate Solution: 3,3'-Dimethoxybenzidine dihydrochloride dissolved in a suitable buffer
(e.g., 0.1 M acetate buffer, pH 5.0)

e Hydrogen Peroxide (H202) solution

e Stop Solution (e.g., 2 M H2S04)

o Plate reader

Procedure:

Blocking: Block the antigen-coated microtiter plate with Blocking Buffer for 1-2 hours at room
temperature to prevent non-specific binding.

e Washing: Wash the plate three times with Wash Bulffer.

e Primary Antibody Incubation: Add the primary antibody, diluted in Blocking Buffer, to each
well and incubate for 1-2 hours at room temperature.

e Washing: Repeat the washing step.

e Secondary Antibody Incubation: Add the HRP-conjugated secondary antibody, diluted in
Blocking Buffer, and incubate for 1 hour at room temperature.

e Washing: Repeat the washing step.

o Substrate Preparation: Immediately before use, prepare the working substrate solution by
adding hydrogen peroxide to the 3,3'-Dimethoxybenzidine solution.
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o Color Development: Add the working substrate solution to each well and incubate in the dark
at room temperature. Monitor for color development.

o Stopping the Reaction: Stop the enzymatic reaction by adding the Stop Solution to each well.
The color will typically change from blue to yellow.

o Measurement: Read the absorbance of each well at 450 nm using a microplate reader.

Signaling and Metabolic Pathways
Metabolic Activation and Carcinogenesis of 3,3'-
Dimethoxybenzidine

3,3'-Dimethoxybenzidine is often used in the production of azo dyes. These dyes can be
metabolized by intestinal bacteria, leading to the release of the parent compound.[4][5]
Subsequent metabolic activation in the liver, primarily by cytochrome P450 enzymes, can lead
to the formation of reactive intermediates that can bind to DNA, leading to mutations and
potentially cancer.[2]
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Caption: Metabolic pathway of 3,3'-Dimethoxybenzidine from azo dyes to potential
carcinogenesis.

Experimental Workflow: ELISA

The following diagram illustrates a typical workflow for an indirect ELISA experiment, a
common application for peroxidase substrates like 3,3'-Dimethoxybenzidine.
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Caption: A typical workflow for an indirect ELISA protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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